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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565655

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lactose octaacetate, a fully
acetylated derivative of lactose. It serves as a valuable resource for researchers and
professionals in drug development and chemical synthesis, offering detailed information on its
nomenclature, physicochemical properties, and synthetic methodologies.

Nomenclature: Synonyms and Alternative Names

Lactose octaacetate is known by a variety of names in scientific literature and commercial
catalogs. A thorough understanding of these synonyms is crucial for effective literature
searches and material sourcing.

o Systematic IUPAC Name: [(2R,3R,4S,5R,6S)-4,5,6-triacetyloxy-3-[(2S,3R,4S,5S,6R)-3,4,5-
triacetyloxy-6-(acetyloxymethyl)oxan-2-ylJoxyoxan-2-yllmethyl acetate[1]

e Common Chemical Names:

o 4-0-(2,3,4,6-Tetra-O-acetyl-B-D-galactopyranosyl)-1,2,3,6-tetra-O-acetyl-D-
glucopyranose|[2]

o 1,2,3,6-Tetra-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-[3-D-galactopyranosyl)-p-D-
glucopyranose|3]
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e Common Synonyms:

o

B-Lactose octaacetate[1][4]

[¢]

Octa-O-acetyl-D-lactose[1][5]

[e]

Peracetylated lactose[1][5]

o

Lactose peracetate[5]

o

Acetylated lactose[6]

[¢]

B-Octaacetyllactose[1][7]
» Registry Numbers and Codes:
o NSC 1690[4]

Physicochemical Properties

The acetylation of all eight hydroxyl groups of lactose significantly alters its physical and
chemical properties, making it more hydrophobic and soluble in organic solvents.[3] These
properties are critical for its application in various synthetic and formulation processes.
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Property Value Reference(s)
6291-42-5 (B-anomer); 23973-
CAS Number o [LII3141[516]117118]
20-8 (anomeric mixture)
Molecular Formula C28H38019 [4107118]
Molecular Weight 678.59 g/mol [51[7]
White to off-white crystalline
Appearance _ [31[4]
solid or powder
] ] 75 - 144 °C (Varies with purity
Melting Point ) [4105119]
and anomeric form)
Soluble in chloroform, acetone,
dichloromethane (DCM),
dimethylformamide (DMF),
Solubility dimethyl sulfoxide (DMSO), [31[4]

ethyl acetate (EtOAc), and
methanol. Sparingly soluble in

water.

Experimental Protocols

The synthesis of lactose octaacetate is a standard procedure in carbohydrate chemistry.

Modern methods often employ microwave assistance to reduce reaction times and improve

yields.

3.1. Microwave-Assisted Synthesis of Lactose Octaacetate[2][10]

This protocol describes a rapid and efficient "green” synthesis of lactose octaacetate.

o Materials:

o D-(+)-lactose monohydrate

o Acetic anhydride

o Anhydrous sodium acetate (catalyst)
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o Distilled water

o 95% Ethanol

e Procedure:

o In a round-bottom flask, combine D-(+)-lactose monohydrate, acetic anhydride, and
anhydrous sodium acetate.

o Place the flask in a microwave reactor and irradiate at 700 W for 10 minutes.

o Pour the reaction mixture into a beaker containing ice-cold distilled water.

o Stir the mixture to precipitate the lactose octaacetate as a white solid.

o Collect the solid by vacuum filtration and wash thoroughly with distilled water.

o Purify the crude product by recrystallization from 95% ethanol and then water.

o Dry the purified lactose octaacetate in a vacuum oven to a constant weight.

3.2. Determination of the Degree of Substitution (DS)[10]

This titrimetric method quantifies the extent of acetylation.

e Procedure:

[¢]

Accurately weigh the lactose octaacetate sample and dissolve it in 75% ethanol.

o Add a known excess of standardized potassium hydroxide (KOH) solution to saponify the
acetyl groups.

o Stir the mixture for a set period (e.g., 2 hours).

o Back-titrate the excess KOH with a standardized hydrochloric acid (HCI) solution using
phenolphthalein as an indicator.

o Calculate the percentage of acetylation and the degree of substitution based on the
amount of KOH consumed.
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Visualizations

4.1. Logical Relationship of Lactose Derivatives

The following diagram illustrates the position of lactose octaacetate within the broader family
of lactose derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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